Cas no 93338-97-7 (2H-Pyran-2-one, 5-bromo-4-methoxy-6-methyl-)
93338-97-7 structure
Product Name:2H-Pyran-2-one, 5-bromo-4-methoxy-6-methyl-
CAS No:93338-97-7
MF:C7H7BrO3
MW:219.032681703568
CID:2816835
PubChem ID:10955032
Update Time:2025-04-21
2H-Pyran-2-one, 5-bromo-4-methoxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
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- DTXSID20449674
- 2H-Pyran-2-one, 5-bromo-4-methoxy-6-methyl-
- 93338-97-7
-
- Inchi: 1S/C7H7BrO3/c1-4-7(8)5(10-2)3-6(9)11-4/h3H,1-2H3
- InChI Key: BYAKJJWTSSAIEY-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=O)OC=1C)OC
Computed Properties
- Exact Mass: 217.95786Da
- Monoisotopic Mass: 217.95786Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 35.5Ų
2H-Pyran-2-one, 5-bromo-4-methoxy-6-methyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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